![molecular formula C17H19N3O4 B1227433 1-(2,5-Dimethyl-1-prop-2-enyl-3-pyrrolyl)-2-[(6-methyl-2-nitro-3-pyridinyl)oxy]ethanone](/img/structure/B1227433.png)
1-(2,5-Dimethyl-1-prop-2-enyl-3-pyrrolyl)-2-[(6-methyl-2-nitro-3-pyridinyl)oxy]ethanone
Overview
Description
1-(2,5-dimethyl-1-prop-2-enyl-3-pyrrolyl)-2-[(6-methyl-2-nitro-3-pyridinyl)oxy]ethanone is a C-nitro compound.
Scientific Research Applications
Catalysis and Polymerization
- The compound has been utilized in the synthesis and immortal ring-opening polymerization (ROP) of ε-caprolactone (ε-CL) and L-lactide (L-LA) using magnesium and zinc complexes. The magnesium complexes demonstrated higher activity, attributed to the greater ionic character of magnesium (Wang et al., 2012).
Synthesis of Heterocyclic Compounds
- It has been used in the synthesis of new pyridazin-6-ones, pyridazin-6-imines, 4-pyridazinals, and pyridines. These compounds are key intermediates in synthesizing various heterocyclic compounds (Sayed et al., 2002).
- A study on Ni(II) complexes of 1-(2-pyridinyl)ethanone oxime, which is structurally related, revealed insights into complexation behaviors at different pH levels (Riggle et al., 1992).
Synthesis of Organic Compounds
- The compound is involved in condensation and oxidation reactions to create various organic structures, including zwitterionic compounds and nitrosamines (Bauer, 1971).
- It's used in microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles, serving as a versatile building block for synthesizing various novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives (Darweesh et al., 2016).
Antimicrobial Applications
- Some novel 3,4-disubstituted pyrazole derivatives synthesized from this compound have shown significant antibacterial and antifungal properties, suggesting their potential as antimicrobial agents (Akula et al., 2019).
properties
Molecular Formula |
C17H19N3O4 |
|---|---|
Molecular Weight |
329.35 g/mol |
IUPAC Name |
1-(2,5-dimethyl-1-prop-2-enylpyrrol-3-yl)-2-(6-methyl-2-nitropyridin-3-yl)oxyethanone |
InChI |
InChI=1S/C17H19N3O4/c1-5-8-19-12(3)9-14(13(19)4)15(21)10-24-16-7-6-11(2)18-17(16)20(22)23/h5-7,9H,1,8,10H2,2-4H3 |
InChI Key |
UIQMPVFCYITWMX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC(=C(C=C1)OCC(=O)C2=C(N(C(=C2)C)CC=C)C)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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